BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(2,2-dimethoxyethyl)prop-2-enamide: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-(2,2-dimethoxyethyl)prop-2-
Compound Name:
enamide

cat. No.: B3029033

CAS Number: 16265-23-9

This technical guide provides an in-depth overview of N-(2,2-dimethoxyethyl)prop-2-
enamide, a versatile monomer with applications in polymer chemistry and potential as a
precursor in drug development.[1][2] This document is intended for researchers, scientists, and
drug development professionals, offering a summary of its chemical properties, a detailed
experimental protocol for its synthesis, and an exploration of its reactivity and potential
applications.

Core Chemical and Physical Properties

N-(2,2-dimethoxyethyl)prop-2-enamide is an organic compound characterized by the
presence of a reactive prop-2-enamide functional group and a dimethoxyethyl substituent.[1]
These features contribute to its utility in various chemical transformations. While extensive
experimental data for this specific compound is not widely published, its fundamental properties
can be summarized.
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Property Value

CAS Number 16265-23-9
Molecular Formula C7H13NOs3[1]
Molecular Weight 159.18 g/mol [2][3]

N-(2,2-Dimethoxyethyl)-2-propenamide, (2,2-

Dimethoxyethyl)acrylamide,

Synonyms i )
Acrylamidoacetaldehyde Dimethyl Acetal, N-

Acryloylaminoacetaldehyde Dimethyl Acetal[3]

Note: Experimental values for properties such as melting point, boiling point, and density are

not readily available in published literature.

Synthesis of N-(2,2-dimethoxyethyl)prop-2-enamide:
An Experimental Protocol

The primary synthetic route to N-(2,2-dimethoxyethyl)prop-2-enamide is through the direct
amidation of 2,2-dimethoxyethylamine with acryloyl chloride.[1] The following protocol is
adapted from established methods for the synthesis of similar N-substituted acrylamides.

Reaction Scheme:
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2,2-dimethoxyethylamine

Triethylamine
Dichloromethane, 0°C to rt N-(2,2-dimethoxyethyl)prop-2-enamide Triethylamine Hydrochloride

"

Acryloyl chloride

6—(2,2—dimethoxyethyI)prop—Z—enamida (Radical Initiator (e.g., AIBN))

Polymerization

Goly(N—(Z,2—dimethoxyethyl)prop—Z—enamidea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3029033#n-2-2-dimethoxyethyl-prop-2-enamide-cas-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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